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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on maximizing the operational life of C-Flex™ 072

thermoplastic elastomer (TPE) tubing in peristaltic pump applications.

Troubleshooting Guide
This guide addresses common issues that can lead to premature tubing failure.
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Problem Potential Causes Recommended Solutions

Premature Cracking or

Splitting

Excessive Pump Speed

(RPM): High RPMs increase

the frequency of compression

cycles, accelerating material

fatigue.[1] Over-Occlusion: The

pump rollers are squeezing the

tubing too tightly, causing

excessive stress.[2][3]

Chemical Incompatibility: The

fluid being pumped is

chemically attacking the tubing

material.[4]

Reduce Pump Speed: Operate

the pump at the lowest

possible RPM for your

application to reduce wear.[4]

Adjust Occlusion: Follow the

pump manufacturer's

guidelines to set the correct

occlusion. Compression should

not exceed 25%.[1] Verify

Chemical Compatibility:

Consult a chemical

compatibility chart. C-Flex™

072 has good resistance to

acids, bases, and water, but

may degrade with long-term

exposure to organic solvents

or oils.[5][6]

Loss of Flow Rate /

Inconsistent Flow

Tubing Fatigue: The tubing has

lost its elasticity and no longer

returns to its original shape

after roller compression.

Blockages: Particulate matter

in the fluid path is obstructing

flow.[7][8] Incorrect Tubing

Size: The tubing dimensions

(ID, wall thickness) are not

optimal for the pump head.

Scheduled Replacement:

Replace tubing at regular

intervals before failure occurs.

[9][10] Fluid Filtration: Use an

appropriate filter on the suction

side of the pump to prevent

particulates from entering the

tubing.[7] Use Correct Tubing

Size: Ensure the tubing

dimensions match the pump

manufacturer's specifications.

Visible Wear, Flattening, or

Discoloration

High Friction: Abrasion

between the tubing and the

pump rollers.[11] Elevated

Temperature: The fluid or

ambient temperature exceeds

the recommended operating

range for C-Flex™ (-67°C to

Inspect Pump Rollers: Check

rollers for sharp edges or

debris and replace if

necessary.[10] Control

Temperature: Maintain fluid

and ambient temperatures

within the specified range.[2]
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135°C).[5] UV Exposure:

Prolonged exposure to UV

radiation can degrade the

tubing material.[4]

Protect from UV: C-Flex™ 072

is opaque, which helps protect

light-sensitive fluids, but the

tubing itself should be shielded

from direct UV light sources.[6]

[12]

Leaking at Connections or

Pump Head

Improper Installation: Tubing is

twisted, kinked, or not securely

fitted in the pump head.[1]

Tubing Rupture: A complete

failure of the tubing wall due to

fatigue or chemical attack.[13]

High System Pressure:

Exceeding the pressure limits

of the tubing.[1]

Correct Installation: Ensure the

tubing is installed straight and

is properly aligned with the

pump head.[4] Regular

Inspection: Visually inspect the

tubing before each run for any

signs of wear or damage.[4][9]

Monitor Pressure: Use

pressure sensors or relief

valves to ensure the system

pressure stays within the

tubing's limits.[10]

Troubleshooting Workflow
The following diagram illustrates a logical workflow for diagnosing and resolving common

tubing issues.
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Caption: Troubleshooting decision tree for C-Flex™ 072 tubing failures.
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Frequently Asked Questions (FAQs)
Q1: What factors have the greatest impact on the lifespan of C-Flex™ 072 tubing? A1: The

primary factors are pump speed (RPM), system pressure, occlusion (squeeze) percentage, and

chemical compatibility with the fluid being pumped.[1][2] Higher speeds, pressures, and

occlusion rates will significantly shorten tubing life.[1]

Q2: How does pump speed affect tubing life? A2: Pump tubing life is finite and directly related

to the number of compression cycles (occlusions) it can withstand.[1] Higher RPMs lead to

more rapid accumulation of these cycles, causing material fatigue more quickly. To maximize

life, use a larger inner diameter (ID) tubing at a lower pump speed to achieve the desired flow

rate.

Q3: What is the recommended sterilization method for C-Flex™ 072? A3: The recommended

method is gamma irradiation.[5] While the tubing can also be autoclaved, repeated autoclaving

can degrade the material.[5]

Q4: Can I use C-Flex™ 072 with organic solvents? A4: Caution is advised. While C-Flex™

TPEs have good resistance to many solutions, long-term exposure to organic solvents, oils,

and fuels can cause degradation.[6] It is imperative to test for chemical compatibility before use

in a critical application.[5]

Q5: What are the typical operating temperatures for C-Flex™ 072? A5: The recommended

temperature range is from -67°C to 135°C (-85°F to 275°F).[5] Operating outside this range can

reduce mechanical strength and accelerate wear.[2]

Quantitative Data Summary
The lifespan of peristaltic pump tubing is highly dependent on operating conditions. The

following table provides a comparative baseline for different tubing materials under

standardized test conditions. Note that C-Flex™ 072 is a specific formulation, and its

performance may vary.

Table 1: Average Service Life of Various Tubing Materials (Hours) Data is based on continuous

pumping of water at 21°C (70°F) and 0 bar back pressure.
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Tubing Material Motor Speed: 50 RPM Motor Speed: 600 RPM

Norprene® 10,000 1,000

PharMed® BPT 10,000 1,000

C-FLEX® 500 100

Silicone 500 100

Viton® 150 30

Source: Adapted from

Avantor's Masterflex® Tubing

Life Technical Data.[2]

Experimental Protocols
Protocol: Peristaltic Pump Tubing Life Study
This protocol outlines a standardized method for evaluating the lifespan of C-Flex™ 072 tubing

under specific experimental conditions.

1. Objective: To determine the operational lifespan (in hours) of a specific size of C-Flex™ 072

tubing at a defined pump speed, pressure, and fluid condition.

2. Materials & Equipment:

Peristaltic pump drive and pump head (e.g., 3-roller head)

Pre-cut, sterilized sections of C-Flex™ 072 tubing

Test fluid (e.g., DI water, buffer solution)

Pressure gauge or transducer

Back-pressure valve

Calibrated flowmeter or precision balance

Reservoir for test fluid
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Fittings and clamps

3. Methodology:

Setup:

1. Install a new, pre-measured section of C-Flex™ 072 tubing into the pump head according

to the manufacturer's instructions. Ensure the tubing is not twisted or kinked.

2. Connect the tubing inlet to the fluid reservoir and the outlet to the flowmeter and back-

pressure valve assembly.

3. Set the back-pressure valve to the desired system pressure (e.g., 10 psi).[5]

Execution:

1. Prime the pump to ensure the tubing is filled with fluid and all air is purged.

2. Set the pump drive to the desired speed (e.g., 300 RPM).[5]

3. Start the pump and a timer simultaneously.

4. Record the initial flow rate.

5. Continuously operate the pump under the set conditions.

6. Periodically (e.g., every 8-24 hours), measure and record the flow rate to monitor for

decay.

Endpoint Definition:

1. The test is complete when one of the following failure criteria is met:

Catastrophic tubing rupture (leakage).

A predefined drop in flow rate (e.g., 50% reduction from the initial rate).

Data Analysis:
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1. Record the total operating time in hours until the failure endpoint was reached.

2. Repeat the experiment with multiple tubing samples (n ≥ 3) to ensure statistical validity.

3. Calculate the average lifespan and standard deviation.

Experimental Workflow Diagram
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Caption: Workflow for a standardized peristaltic pump tubing life study.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1167309?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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